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Compound of Interest

Compound Name: Diisononyl azelate

CAS No.: 71850-10-7

Cat. No.: B12657575

Get Quote

Welcome to the Advanced Materials Technical Support Center. For researchers, materials

scientists, and drug development professionals, the thermal stability of flexible polymer

matrices—particularly medical-grade polyvinyl chloride (PVC) and elastomers—is a critical

performance metric. During high-temperature sterilization (e.g., autoclaving) or accelerated

aging, standard plasticizers often volatilize or migrate. This leads to polymer embrittlement,

loss of mechanical integrity, and potential contamination of pharmaceutical formulations.

Diisononyl azelate (DINA) is an advanced aliphatic diester plasticizer 1. While renowned for

imparting exceptional low-temperature flexibility, its high molecular weight and branched

isononyl chains provide superior thermal stability and extraction resistance compared to

traditional adipates. This guide provides troubleshooting protocols, mechanistic insights, and

empirical methodologies to optimize your DINA-integrated polymer formulations.

Troubleshooting Guide & FAQs
Q1: Our medical-grade PVC tubing loses flexibility and becomes brittle after standard autoclave

sterilization (121°C). Why does this happen, and how does DINA resolve it? Expert Insight:

Embrittlement post-sterilization is rarely a failure of the polymer backbone itself; rather, it is
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caused by the thermal volatilization and migration of low-molecular-weight plasticizers (e.g.,

Dioctyl adipate [DOA] or standard phthalates). When thermal stress exceeds the vapor

pressure threshold of the plasticizer, it breaks its weak intermolecular bonds with the polymer

matrix and off-gasses. The DINA Solution: Substituting lower-weight esters with Diisononyl
azelate (DINA) effectively raises the thermal degradation threshold. DINA’s higher molecular

weight (412.6 g/mol ) and the steric hindrance provided by its branched isononyl groups

significantly lower its vapor pressure. This results in stronger van der Waals interactions with

the PVC chains, ensuring the plasticizer remains locked within the matrix even during the

sustained thermal stress of autoclaving.

Q2: During the melt extrusion of our DINA-plasticized elastomer, we observe premature

discoloration (yellowing) before the target throughput is reached. How can we stabilize the

melt? Expert Insight: Discoloration during extrusion indicates localized thermal degradation—

specifically, dehydrochlorination in halogenated polymers or chain scission in elastomers.

Because DINA has a higher molecular weight, it requires slightly higher processing

temperatures or longer residence times to fully solvate the resin compared to highly volatile

plasticizers. If the shear heating exceeds the matrix's thermal stability limit before complete

solvation, degradation occurs. The DINA Solution: Do not merely lower the extrusion

temperature, as this will result in un-gelled particles. Instead, utilize a synergistic stabilization

approach. Incorporate Epoxidized Soybean Oil (ESBO) at 2-3 phr alongside a primary mixed-

metal stabilizer (e.g., Ca/Zn) 2. ESBO acts as both a secondary plasticizer that improves the

solvation rate of DINA and an HCl scavenger, neutralizing the acidic byproducts of thermal

degradation before they can catalyze further discoloration.

Q3: We need to submit a regulatory dossier proving our new DINA formulation has lower

volatility than our legacy DOA formulation. What is the most reliable method to quantify this?

Expert Insight: Regulatory bodies require empirical, reproducible data demonstrating thermal

stability and low migration in pharmaceutical packaging. Relying solely on post-aging tensile

tests is insufficient because it does not isolate plasticizer loss from polymer chain cross-linking.

The DINA Solution: You must employ Thermogravimetric Analysis (TGA) coupled with

Isothermal Aging. By holding the sample at an elevated temperature (e.g., 150°C) and

continuously measuring mass loss, you can directly quantify plasticizer volatility 3. DINA

consistently demonstrates a significantly lower mass loss profile under these conditions

compared to standard adipates.
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Quantitative Data: Plasticizer Thermal & Physical
Comparison
To guide your formulation choices, the following table summarizes the thermal stability

indicators of DINA against common alternatives.

Property
Diisononyl Azelate
(DINA)

Dioctyl Adipate
(DOA)

Di-2-ethylhexyl
Phthalate (DEHP)

Molecular Weight (

g/mol )
412.6 370.6 390.6

Boiling Point (°C) ~400 ~335 ~385

Isothermal Volatility

(Mass Loss % at

150°C, 60 min)

< 2.0% > 5.0% ~ 3.5%

Low-Temperature

Flexibility (Tg Effect)
Excellent (-60°C) Excellent (-70°C) Moderate (-50°C)

Mechanistic Visualization
The following diagram illustrates the divergent pathways of polymer matrices subjected to

thermal stress, contrasting standard plasticizers with DINA.
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Mechanistic pathway of polymer thermal stabilization using DINA vs. low MW plasticizers.

Experimental Protocols
Protocol 1: Thermogravimetric Analysis (TGA) for
Volatility Assessment
Purpose: To quantify the thermal stability and volatilization rate of DINA-plasticized polymers.

Sample Preparation: Extract a 10–15 mg sample from the core of the compounded polymer

to avoid surface anomalies.

Instrument Calibration: Calibrate the TGA instrument (e.g., Shimadzu DTG-60) using

standard weights and temperature calibration standards (e.g., Indium).

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12657575/docs?utm_src=pdf-body-img#technical-support-center-enhancing-polymer-thermal-stability-with-diisononyl-azelate-dina
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purge Gas: Set the purge gas to dry Nitrogen at a flow rate of 50 mL/min to prevent oxidative

degradation, isolating the test to purely thermal volatilization.

Heating Ramp: Ramp the temperature from ambient (25°C) to 150°C at a rate of 20°C/min.

Isothermal Hold: Hold the temperature isothermally at 150°C for exactly 60 minutes.

Data Analysis: Calculate the percentage of mass loss. A mass loss of < 2.0% indicates

excellent thermal retention characteristic of DINA integration.

Protocol 2: Accelerated Thermal Aging and Tensile
Testing
Purpose: To evaluate the retention of mechanical properties (flexibility) post-thermal exposure.

Specimen Cutting: Punch standard dumbbell-shaped specimens (ASTM D638 Type IV) from

a 2mm thick compression-molded plaque of the DINA-polymer blend.

Baseline Testing: Test 5 unaged specimens using a universal testing machine at a crosshead

speed of 50 mm/min to establish baseline Elongation at Break (%) and Tensile Strength

(MPa).

Thermal Aging: Suspend 5 specimens in a forced-air circulating oven set to 121°C

(simulating autoclave temperatures) for 72 hours. Ensure specimens do not touch each other

or the oven walls.

Conditioning: Remove the specimens and condition them at 23°C and 50% relative humidity

for 24 hours.

Post-Aging Testing: Perform tensile testing on the aged specimens.

Validation: The formulation is considered thermally stable if the retention of Elongation at

Break is ≥ 85% of the baseline value.

Polymer Compounding
with DINA

Sample Preparation
(Compression Molding)

Accelerated Thermal Aging
(121°C Oven) TGA & Tensile Testing Data Analysis:

Mass Loss & Elongation

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Step-by-step experimental workflow for validating thermal stability of DINA polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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